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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026 Get Quote

Application Notes and Protocols for Solubilizing
2C-G Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and solubility data for the preparation of 2C-

G hydrochloride solutions using Dimethyl Sulfoxide (DMSO) and Ethanol. The information is

intended to guide researchers in the accurate and effective preparation of this compound for in

vitro and in vivo studies.

Compound Information
Compound Name: 2C-G hydrochloride

Formal Name: 2,5-dimethoxy-3,4-dimethyl-benzeneethanamine, monohydrochloride

Molecular Formula: C₁₂H₁₉NO₂ • HCl

Formula Weight: 245.7 g/mol

Physical Appearance: A crystalline solid[1]
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The solubility of 2C-G hydrochloride was determined in two common laboratory solvents,

DMSO and ethanol. The quantitative data is summarized in the table below for easy reference

and comparison.

Solvent Solubility (mg/mL) Molar Concentration (mM)

DMSO 20 81.4

Ethanol 30 122.1

Data sourced from Cayman

Chemical technical

information.[1]

Experimental Protocols
The following protocols provide a step-by-step guide for the dissolution of 2C-G hydrochloride

in DMSO and ethanol. These are general guidelines and may be adapted based on specific

experimental needs.

Protocol 1: Dissolving 2C-G Hydrochloride in DMSO
This protocol describes the preparation of a stock solution of 2C-G hydrochloride in DMSO.

Materials:

2C-G hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous

Vortex mixer

Sterile microcentrifuge tubes or other appropriate containers

Calibrated pipettes

Procedure:
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Preparation: Ensure all equipment is clean, dry, and sterile if required for the downstream

application. Work in a well-ventilated area, preferably a fume hood.

Weighing: Accurately weigh the desired amount of 2C-G hydrochloride powder.

Solvent Addition: Add the appropriate volume of DMSO to the 2C-G hydrochloride to achieve

the desired concentration (up to 20 mg/mL). For example, to prepare a 20 mg/mL stock

solution, add 50 µL of DMSO to 1 mg of 2C-G hydrochloride.

Dissolution:

Cap the tube securely.

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If necessary, continue

vortexing or gently warm the solution in a water bath (not exceeding 37°C) to aid

dissolution. Be cautious as heating may degrade the compound.

Storage: Store the resulting stock solution at -20°C for short-term storage or -80°C for long-

term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Dissolving 2C-G Hydrochloride in Ethanol
This protocol outlines the procedure for preparing a stock solution of 2C-G hydrochloride in

ethanol.

Materials:

2C-G hydrochloride powder

Ethanol (200 proof, absolute)

Vortex mixer

Sterile microcentrifuge tubes or other appropriate containers

Calibrated pipettes
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Procedure:

Preparation: Ensure all equipment is clean, dry, and sterile if required. Work in a well-

ventilated area.

Weighing: Accurately weigh the desired amount of 2C-G hydrochloride powder.

Solvent Addition: Add the appropriate volume of ethanol to the 2C-G hydrochloride to

achieve the desired concentration (up to 30 mg/mL). For instance, to prepare a 30 mg/mL

stock solution, add approximately 33.3 µL of ethanol to 1 mg of 2C-G hydrochloride.

Dissolution:

Securely cap the container.

Vortex the mixture for 30-60 seconds.

Visually confirm that all the solid has dissolved. If undissolved particles remain, continue

vortexing. Gentle warming can be applied with caution.

Storage: Store the stock solution at -20°C. Ethanol solutions are generally less prone to

freezing at this temperature but should be sealed tightly to prevent evaporation.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the potential signaling pathways of 2C-G and a generalized

workflow for its solubilization and use in research.
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Caption: Putative signaling pathways of 2C-G via G-protein coupled receptors.
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Caption: General experimental workflow for using 2C-G hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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